Cas no 34006-78-5 (1,2-Benzenedicarboxylicacid, 1-methyl 2-propyl ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1-methyl 2-propyl ester
• CAS No: 34006-78-5
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 323420
• PubChem ID: 249553
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 1-methyl 2-propyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1-methyl 2-propyl ester
• 1-O-methyl 2-O-propyl benzene-1,2-dicarboxylate
• AC1L6OPU
• AC1Q66N7
• AR-1L0946
• CTK4H1592
• methyl propyl benzene-1,2-dicarboxylate
• Methyl-propyl-phthalat
• NSC67988
• phthalic acid methyl ester-propyl ester
• Phthalic acid, methyl 2-propyl ester
• Phthalsaeure-methylester-propylester
• SureCN5164954
• DTXSID50290318
• 1,2-Benzenedicarboxylic acid, propyl methyl ester
• AKOS007846670
• 34006-78-5
• propyl methyl phthalate
• SCHEMBL5164954
• NSC-67988
• DIKFCKYFIUJMJY-UHFFFAOYSA-N
• methyl propyl phthalate

• Inchi： 1S/C12H14O4/c1-3-8-16-12(14)10-7-5-4-6-9(10)11(13)15-2/h4-7H,3,8H2,1-2H3
• InChI Key： DIKFCKYFIUJMJY-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OC)=O)CCC

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.121
• Boiling Point: 298.6°Cat760mmHg
• Flash Point: 155.8°C
• Refractive Index: 1.507
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters